Cas no 2228721-66-0 (3-(5,6,7,8-tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol)

3-(5,6,7,8-Tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol is a structurally unique compound featuring a tetrahydronaphthalene moiety linked to a pyrrolidin-3-ol scaffold. This hybrid structure combines the aromatic properties of the naphthalene derivative with the functional versatility of the pyrrolidine alcohol, making it a valuable intermediate in organic synthesis and medicinal chemistry. The hydroxyl group at the 3-position of the pyrrolidine ring enhances its potential for further derivatization, while the tetrahydronaphthalene component contributes to lipophilicity and binding affinity in target interactions. Its well-defined stereochemistry and synthetic accessibility make it suitable for applications in drug discovery, particularly in the development of CNS-active compounds or enzyme inhibitors. The compound’s stability and solubility profile further support its utility in research and industrial settings.
3-(5,6,7,8-tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol structure
2228721-66-0 structure
Product Name:3-(5,6,7,8-tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol
CAS No:2228721-66-0
MF:C15H21NO
MW:231.333344221115
CID:5996142
PubChem ID:165701230
Update Time:2025-11-02

3-(5,6,7,8-tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(5,6,7,8-tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol
    • 2228721-66-0
    • 3-[(5,6,7,8-tetrahydronaphthalen-1-yl)methyl]pyrrolidin-3-ol
    • EN300-1816058
    • Inchi: 1S/C15H21NO/c17-15(8-9-16-11-15)10-13-6-3-5-12-4-1-2-7-14(12)13/h3,5-6,16-17H,1-2,4,7-11H2
    • InChI Key: WCFWPWVWIKTAMQ-UHFFFAOYSA-N
    • SMILES: OC1(CNCC1)CC1=CC=CC2CCCCC1=2

Computed Properties

  • Exact Mass: 231.162314293g/mol
  • Monoisotopic Mass: 231.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 32.3Ų

3-(5,6,7,8-tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol Pricemore >>

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Additional information on 3-(5,6,7,8-tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol

Comprehensive Overview of 3-(5,6,7,8-tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol (CAS No. 2228721-66-0)

3-(5,6,7,8-tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol (CAS No. 2228721-66-0) is a novel organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidin-3-ol core and tetrahydronaphthalene moiety, exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility and its ability to serve as a building block for more complex molecules.

The chemical structure of 3-(5,6,7,8-tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol combines a pyrrolidine ring with a hydroxyl group at the 3-position, which enhances its reactivity and interaction with biological targets. The tetrahydronaphthalene component contributes to its lipophilicity, making it a candidate for studies involving central nervous system (CNS) drug development. This aligns with current trends in neuroscience research, where compounds with similar frameworks are being explored for their potential in treating neurodegenerative diseases.

In recent years, the demand for pyrrolidine derivatives has surged due to their role in medicinal chemistry and drug design. The compound 3-(5,6,7,8-tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol is no exception, as its structural features make it a promising scaffold for developing new therapeutic agents. Its CAS number 2228721-66-0 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in scientific literature.

One of the key advantages of 3-(5,6,7,8-tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol is its potential for structure-activity relationship (SAR) studies. Researchers can modify its functional groups to optimize properties such as bioavailability, solubility, and target affinity. This approach is particularly valuable in the era of precision medicine, where tailored drug molecules are designed to meet specific clinical needs.

The synthesis of 3-(5,6,7,8-tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol typically involves multi-step organic reactions, including alkylation and reduction processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency. These innovations are part of a broader movement toward green chemistry, which emphasizes sustainable and environmentally friendly synthetic methods.

Beyond pharmaceuticals, 3-(5,6,7,8-tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol has potential applications in material science. Its rigid yet flexible structure makes it suitable for designing functional polymers and liquid crystals. These materials are increasingly important in industries such as electronics, optics, and nanotechnology, where custom-designed molecules can lead to breakthroughs in performance and functionality.

Market trends indicate a rising interest in specialty chemicals like 3-(5,6,7,8-tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol. Companies specializing in fine chemicals and custom synthesis are expanding their portfolios to include such compounds, catering to the needs of academic and industrial researchers. The compound's CAS number 2228721-66-0 is often referenced in procurement databases, highlighting its commercial significance.

For researchers working with 3-(5,6,7,8-tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol, proper handling and storage are essential to maintain its stability. While it is not classified as a hazardous substance, standard laboratory safety protocols should be followed. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, 3-(5,6,7,8-tetrahydronaphthalen-1-yl)methylpyrrolidin-3-ol (CAS No. 2228721-66-0) represents a versatile and valuable compound in modern chemistry. Its applications span drug discovery, material science, and industrial research, making it a subject of ongoing investigation. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing complex challenges across multiple disciplines.

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